1-{2-(2-Fluorophenyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-yl}azepane

• IUPAC Name: 5-(azepan-1-yl)-2-(2-fluorophenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazole
• InChI: InChI=1S/C22H23FN2O3S/c1-16-10-12-17(13-11-16)29(26,27)21-22(25-14-6-2-3-7-15-25)28-20(24-21)18-8-4-5-9-19(18)23/h4-5,8-13H,2-3,6-7,14-15H2,1H3
• InChI Key: CFDOYMBDNORCRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC=C3F)N4CCCCCC4
• Molecular Formula: C22H23FN2O3S
• Molecular Weight: 414.5 g/mol

Description

1-{2-(2-Fluorophenyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-yl}azepane is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as FOAZ and is a member of the azepane family.

Mechanism of Action

FOAZ acts by inhibiting the activity of enzymes such as carbonic anhydrase and histone deacetylase. It also interacts with various cellular pathways involved in inflammation and cancer.
Biochemical and Physiological Effects:
FOAZ has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. FOAZ has also been found to exhibit neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

FOAZ has several advantages for laboratory experiments. It is easy to synthesize and has a high yield. FOAZ is also stable under various conditions, making it suitable for use in various assays. However, FOAZ has some limitations, such as its low solubility in water, which can affect its bioavailability.

Future Directions

FOAZ has several potential future directions for research. It can be further studied for its potential use as a drug candidate for various diseases such as cancer and inflammation. FOAZ can also be studied for its potential use in the development of new diagnostic tools for various diseases. Further studies can also be conducted to determine the optimal dosage and administration of FOAZ for its potential therapeutic use.

Synthesis Methods

The synthesis of FOAZ involves the reaction of 2-fluoro-4-(4-methylphenylsulfonyl)phenyl isocyanate with 5-aminopentanoic acid in the presence of triethylamine. The reaction yields FOAZ as a white solid with a high yield.

Scientific Research Applications

FOAZ has been extensively studied in the field of medicinal chemistry due to its potential applications as a drug candidate. It has been found to exhibit potent inhibitory activity against various enzymes such as carbonic anhydrase and histone deacetylase. FOAZ has also been found to have anti-inflammatory and anti-cancer properties.